Cas no 2171243-99-3 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid
• CAS No: 2171243-99-3
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6246213
• PubChem ID: 165565259
• Update Time: 2025-05-19

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]propanoic acid
• EN300-1550367
• 2171243-99-3

• Inchi： 1S/C23H22N2O5/c1-15(22(27)28)25(2)21(26)12-7-13-24-23(29)30-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,13-14H2,1-2H3,(H,24,29)(H,27,28)/t15-/m0/s1
• InChI Key： PPBXVBFQSIGIOQ-HNNXBMFYSA-N
• SMILES： O(C(NCC#CC(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid

Compound CAS No 2171243-99-3: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic Acid

The compound CAS No 2171243-99-3, also known as (2S)-2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N-methylbutanamido)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of drug discovery and chemical synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an S-configured propanoic acid backbone. The presence of these functional groups makes it a valuable intermediate in the synthesis of peptide-based drugs and other bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of Fmoc-based protecting groups in peptide chemistry. The Fmoc group, which is attached to the amino terminus of the butanamide moiety in this compound, serves as an excellent protecting group during peptide synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it ideal for use in solid-phase peptide synthesis (SPPS). This has led to increased interest in compounds like CAS No 2171243-99-3 as key intermediates in the production of bioactive peptides and proteins.

The butanamide portion of the molecule introduces additional complexity and functionality. The N-methyl substitution on the butanamide group enhances the compound's stability and solubility, making it more suitable for use in biological systems. Furthermore, the S-configured propanoic acid backbone ensures that the compound has specific stereochemical properties, which are critical for its activity in biological systems.

Recent studies have demonstrated that compounds with similar structures to CAS No 2171243-99-3 exhibit potent inhibitory activity against various enzymes, including proteases and kinases. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The ability to synthesize such compounds with high precision and purity is essential for advancing these research efforts.

In terms of synthesis, CAS No 2171243-99-3 is typically prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and stereoselective reactions. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of these processes. Researchers are also exploring green chemistry approaches to reduce the environmental impact of synthesizing such compounds.

The structural complexity of CAS No 2171243-99-3 makes it a challenging target for total synthesis. However, its unique combination of functional groups and stereochemistry makes it an invaluable tool in modern drug discovery programs. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative therapeutic agents.

In conclusion, CAS No 2171243-99-3 represents a cutting-edge example of how modern chemical synthesis can enable the creation of complex molecules with significant potential in biotechnology and medicine. Its unique structure, functional groups, and stereochemical properties make it a valuable asset in contemporary research efforts aimed at developing novel drugs and bioactive compounds.